
An In-depth Technical Guide to 2-Methoxy-5-
nitrophenol and its Synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-5-nitrophenol

Cat. No.: B041512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methoxy-5-nitrophenol, a
versatile chemical intermediate with significant applications in the pharmaceutical and chemical

industries. The document details its chemical identity, including a wide range of synonyms such

as 5-Nitroguaiacol, and presents its physicochemical properties in a structured format. Detailed

experimental protocols for its synthesis, purification, and characterization are provided to

support practical laboratory applications. Furthermore, this guide explores the utility of 2-
Methoxy-5-nitrophenol as a key starting material in the synthesis of various pharmaceutical

agents, including phosphodiesterase inhibitors, GABA analogues, and kinase inhibitors. The

relevant signaling pathways associated with the therapeutic targets of these synthesized

molecules are also discussed and visualized.

Chemical Identity and Synonyms
2-Methoxy-5-nitrophenol is an organic compound with the chemical formula C₇H₇NO₄.[1][2] It

is structurally characterized by a phenol ring substituted with a methoxy group at position 2 and

a nitro group at position 5. This compound is widely known by several synonyms, which are

often used interchangeably in scientific literature and commercial listings. The accurate

identification of these synonyms is crucial for comprehensive literature searches and

procurement.
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Table 1: Synonyms and Identifiers for 2-Methoxy-5-nitrophenol[1][3][4]

Identifier Type Value

IUPAC Name 2-Methoxy-5-nitrophenol

Common Synonyms

5-Nitroguaiacol, 3-Hydroxy-4-

methoxynitrobenzene, 2-hydroxy-4-nitroanisole,

3-Nitro-6-methoxyphenol, 4-Nitro-2-

hydroxyanisole

CAS Number 636-93-1

EC Number 211-269-0

PubChem CID 69471

Molecular Formula C₇H₇NO₄

Molecular Weight 169.13 g/mol

InChI
InChI=1S/C7H7NO4/c1-12-7-3-2-5(8(10)11)4-

6(7)9/h2-4,9H,1H3

InChIKey KXKCTSZYNCDFFG-UHFFFAOYSA-N

SMILES COC1=C(C=C(C=C1)--INVALID-LINK--[O-])O

A closely related and commercially important compound is the sodium salt of 2-Methoxy-5-
nitrophenol, known as 5-Nitroguaiacol sodium salt or Sodium 2-methoxy-5-nitrophenoxide.[5]

[6] This salt (CAS No: 67233-85-6) is often used in various applications due to its increased

solubility in aqueous solutions.[7]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Methoxy-5-nitrophenol is
essential for its handling, storage, and application in chemical synthesis.

Table 2: Physicochemical Data for 2-Methoxy-5-nitrophenol[2][8][9]
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Property Value

Appearance Yellow to light brown powder/crystalline solid

Melting Point 103-107 °C

Boiling Point 110-112 °C at 1 mmHg

Solubility
Slightly soluble in Chloroform, DMSO, and

Methanol

pKa 8.31 ± 0.19 (Predicted)

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and

characterization of 2-Methoxy-5-nitrophenol.

Synthesis of 2-Methoxy-5-nitrophenol via Nitration of
Guaiacol
The most common laboratory and industrial synthesis of 2-Methoxy-5-nitrophenol involves

the electrophilic nitration of guaiacol (2-methoxyphenol).[10][11]

Experimental Workflow: Synthesis of 2-Methoxy-5-nitrophenol
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Start: Guaiacol Dissolve in Acetic Acid Cool to 0-5 °C in Ice Bath

Slowly Add Nitrating Mixture
to Guaiacol Solution

Prepare Nitrating Mixture:
Conc. HNO3 + Conc. H2SO4

Maintain Temperature < 10 °C Stir for 2-3 hours Quench Reaction with Ice Water Filter Crude Product End: Crude 2-Methoxy-5-nitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.scbt.com/p/2-methoxy-5-nitrophenol-636-93-1
https://pubs.rsc.org/en/content/articlelanding/2013/ob/c3ob41646a
https://pubs.rsc.org/en/content/articlelanding/2013/ob/c3ob41646a
https://pubs.rsc.org/en/content/articlelanding/2013/ob/c3ob41646a
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds013563
https://nmpharmtech.com/other-products/5-nitroguaiacol-sodium-salt/
https://www.agriplantgrowth.com/intermediate/sodium-2-methoxy-5-nitrophenol.html
https://www.researchgate.net/publication/40731598_Rapid_synthesis_of_Abelson_tyrosine_kinase_inhibitors_using_click_chemistry
https://pubmed.ncbi.nlm.nih.gov/35744921/
https://pubmed.ncbi.nlm.nih.gov/35744921/
https://pubs.acs.org/doi/10.1021/acsearthspacechem.1c00014
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1096.htm
https://www.benchchem.com/product/b041512#synonyms-for-2-methoxy-5-nitrophenol-e-g-5-nitroguaiacol
https://www.benchchem.com/product/b041512#synonyms-for-2-methoxy-5-nitrophenol-e-g-5-nitroguaiacol
https://www.benchchem.com/product/b041512#synonyms-for-2-methoxy-5-nitrophenol-e-g-5-nitroguaiacol
https://www.benchchem.com/product/b041512#synonyms-for-2-methoxy-5-nitrophenol-e-g-5-nitroguaiacol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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